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Compound of Interest

Compound Name: Lachnumon

Cat. No.: B1674218

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chlorinated fungal metabolite,
Lachnumon. It details its discovery, origin, biological activities, and the experimental protocols
utilized in its characterization. This document is intended to serve as a core resource for
researchers and professionals in the fields of natural product chemistry, mycology, and drug
development.

Discovery and Origin

Lachnumon is a natural product first isolated from submerged cultures of the ascomycete
fungus Lachnum papyraceum (Karst.) Karst.[1][2]. This fungus is known to inhabit wood[3]. The
discovery of Lachnumon was part of a broader investigation into secondary metabolites from
Lachnum papyraceum that exhibited nematicidal, antimicrobial, and cytotoxic properties[2][3].
Alongside Lachnumon, other related metabolites were identified, including lachnumol A, (+)-
mycorrhizin A, (+)-chloromycorrhizin A, and (+)-dechloromycorrhizin A[1][2]. Further studies
have also led to the isolation of brominated derivatives, such as lachnumon B1 and
lachnumon B2, from cultures of Lachnum papyraceum supplemented with calcium bromide[4]

[5].

Physicochemical Properties

Lachnumon is a chlorinated metabolite that contains an unusual chlorinated epoxide group.[1]
Its chemical structure was elucidated using NMR and mass spectroscopy.[1]
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Property Value Reference
Molecular Formula C10H10CI204 [6]
Molecular Weight 265.09 g/mol [6]

CAS Number 150671-02-6 [6][7]
Appearance Crystalline solid [3]

Biological Activity

Lachnumon has demonstrated a range of biological activities, making it a compound of
interest for further investigation. Its primary reported activities are nematicidal, antimicrobial,
and cytotoxic.[2]

Nematicidal Activity

Lachnumon has shown potent activity against the nematode Caenorhabditis elegans.[3]

Antimicrobial Activity

The compound exhibits antimicrobial properties, although specific details on the spectrum of
activity require further investigation of the primary literature.[2]

Cytotoxic Activity

Lachnumon has also been reported to possess cytotoxic activity.[2]

Experimental Protocols

The following sections detail the methodologies employed in the fermentation, isolation, and
characterization of Lachnumon.

Fermentation of Lachnum papyraceum

A detailed protocol for the submerged culture of Lachnum papyraceum is essential for the
production of Lachnumon. While the full, detailed protocol would be found in the primary
literature, the key steps would involve:
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e Organism:Lachnum papyraceum (Karst.) Karst.[2]
e Culture Type: Submerged fermentation.[1][2]
e Medium: A suitable nutrient-rich liquid medium.

 Incubation: Incubation for a specified period (e.g., 18 days) to allow for the production of
secondary metabolites.[3]

o Extraction: Extraction of the culture filtrate and/or mycelium with an organic solvent to isolate
the crude mixture of metabolites.

Isolation and Purification

The isolation of Lachnumon from the crude extract typically involves a series of
chromatographic techniques. A general workflow would be:
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Isolation Workflow
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Caption: A generalized workflow for the isolation and purification of Lachnumon.

Structural Elucidation

The determination of Lachnumon's chemical structure relied on modern spectroscopic
methods:
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* Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (*H and *3C) and 2D (e.g., COSY,
HMQC, HMBC) NMR experiments were crucial for determining the connectivity of atoms.

e Mass Spectrometry (MS): High-resolution mass spectrometry was used to determine the
elemental composition and molecular weight of the compound.[1]

Signaling Pathways and Mechanism of Action

The specific molecular targets and signaling pathways affected by Lachnumon are not
extensively detailed in the provided search results. Further research is required to elucidate its
mechanism of action for its nematicidal, antimicrobial, and cytotoxic effects. A hypothetical
workflow for investigating the mechanism of action is presented below.

Mechanism of Action Investigation
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Caption: A potential experimental workflow for elucidating Lachnumon's mechanism of action.

Conclusion
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Lachnumon, a chlorinated metabolite from the fungus Lachnum papyraceum, represents an
interesting natural product with notable biological activities. This guide has summarized the key
information regarding its discovery, origin, and characterization. The detailed experimental
protocols and proposed workflows for further investigation provide a foundation for researchers
interested in exploring the therapeutic potential of Lachnumon and related compounds.
Further studies are warranted to fully understand its mechanism of action and to evaluate its
potential for development into new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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